Cas no 2002442-01-3 (4-(difluoromethyl)thiophen-3-amine)

• Product Name: 4-(difluoromethyl)thiophen-3-amine
• CAS No: 2002442-01-3
• MF: C₅H₅F₂NS
• MW: 149.16170668602
• CID: 6148667
• PubChem ID: 122515072
• Update Time: 2025-06-11

4-(difluoromethyl)thiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)thiophen-3-amine
• VDDXLQUBIYOMBG-UHFFFAOYSA-N
• AT14985
• 2002442-01-3
• SCHEMBL18047910
• EN300-1276291

• Inchi： 1S/C5H5F2NS/c6-5(7)3-1-9-2-4(3)8/h1-2,5H,8H2
• InChI Key： VDDXLQUBIYOMBG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1)C(F)F)N

Computed Properties

• Exact Mass: 149.01107666g/mol
• Monoisotopic Mass: 149.01107666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 4-(difluoromethyl)thiophen-3-amine

Introduction to 4-(difluoromethyl)thiophen-3-amine (CAS No. 2002442-01-3)

4-(difluoromethyl)thiophen-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2002442-01-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a thiophene core substituted with a difluoromethyl group at the 4-position and an amine functionality at the 3-position. The structural uniqueness of this molecule makes it a valuable scaffold for the development of novel bioactive agents, particularly in the areas of anticancer, anti-inflammatory, and antimicrobial therapies.

The difluoromethyl group is a key structural motif in modern drug design, known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. When incorporated into a molecule like 4-(difluoromethyl)thiophen-3-amine, it contributes to the compound's overall pharmacological profile, making it an attractive candidate for further investigation. The presence of the thiophene ring further enriches its potential biological activity, as thiophene derivatives are widely recognized for their role in various therapeutic applications.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse biological activities. Research has demonstrated that thiophenes can interact with multiple biological targets, including enzymes and receptors, leading to therapeutic effects. For instance, studies have shown that thiophene derivatives exhibit potent anticancer properties by inhibiting key signaling pathways involved in tumor growth and progression. The amine group in 4-(difluoromethyl)thiophen-3-amine provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic needs.

The difluoromethyl moiety plays a crucial role in enhancing the bioactivity of 4-(difluoromethyl)thiophen-3-amine. Fluorine atoms are known to increase the lipophilicity of molecules, improve their cell membrane penetration, and reduce susceptibility to metabolic degradation. These properties are particularly valuable in drug development, where optimizing pharmacokinetic parameters is essential for achieving desired therapeutic outcomes. Additionally, the electron-withdrawing nature of fluorine atoms can modulate the electronic properties of adjacent functional groups, influencing the compound's interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated the design and optimization of compounds like 4-(difluoromethyl)thiophen-3-amine. These tools allow researchers to predict binding affinities, assess metabolic stability, and identify potential lead compounds with high accuracy. By leveraging these technologies, scientists can accelerate the drug discovery process and identify promising candidates for further experimental validation. The integration of computational methods with traditional synthetic approaches has significantly enhanced the efficiency of medicinal chemistry programs.

The synthesis of 4-(difluoromethyl)thiophen-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. Researchers have explored various methodologies to construct the desired thiophene core while introducing the difluoromethyl and amine groups at appropriate positions. The development of efficient synthetic routes is crucial for enabling large-scale production and further exploration of this compound's potential.

One notable application of 4-(difluoromethyl)thiophen-3-amine lies in its use as an intermediate in the synthesis of more complex pharmacological agents. By serving as a building block, this compound enables the construction of novel molecules with tailored biological activities. For example, researchers have utilized derivatives of 4-(difluoromethyl)thiophen-3-amine to develop inhibitors targeting specific enzymes involved in inflammatory pathways. Such inhibitors hold promise for treating chronic inflammatory diseases by modulating key signaling cascades.

The pharmacological profile of 4-(difluoromethyl)thiophen-3-amine has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits significant potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, its ability to interact with bacterial enzymes has led to investigations into its antimicrobial properties. These preliminary results underscore the importance of further research to fully elucidate the therapeutic potential of this compound.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The integration of structural biology, genomics, and proteomics has provided new insights into how molecules interact with biological systems at a molecular level. This knowledge is being leveraged to develop more targeted therapies that address specific disease pathways with high precision. Compounds like 4-(difluoromethyl)thiophen-3-amine, with their unique structural features and promising bioactivity profiles, are well-positioned to contribute to this emerging paradigm.

The future prospects for 4-(difluoromethyl)thiophen-3-amine are bright, driven by ongoing research efforts aimed at uncovering its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into clinical applications. By combining expertise in organic synthesis, computational modeling, and biological testing, researchers can accelerate the development pipeline and bring new treatments to patients who need them most.